Cas no 25173-12-0 (2-(3-Oxo-2,3-dihydro-1H-inden-1-yl)acetic acid)

• Product Name: 2-(3-Oxo-2,3-dihydro-1H-inden-1-yl)acetic acid
• CAS No: 25173-12-0
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD00094669
• CID: 268304
• PubChem ID: 212851
• Update Time: 2025-06-18

2-(3-Oxo-2,3-dihydro-1H-inden-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Oxo-2,3-dihydro-1H-inden-1-yl)acetic acid
• (3-oxo-indan-1-yl)-acetic acid
• 1H-Indene-1-aceticacid, 2,3-dihydro-3-oxo-
• 2-(3-oxo-1,2-dihydroinden-1-yl)acetic acid
• (3-oxo-2,3-dihydro-1h-inden-1-yl)acetic acid
• (3-Oxo-hydrindyl-(1))-essigsaeure
• (3-Oxo-indan-1-yl)-essigsaeure
• 2-(3-oxo-indan-1-yl)-acetic acid
• 3-Oxo-2,3-dihydro-1H-indene-1-acetic acid
• 3-oxoindan-1-acetic acid
• AC1L4TQT
• AC1Q6K4A
• BRN 2693118
• CTK1A4272
• Hydrindon-(1)-essigsaeure-(3)
• rac-(3-oxo-indan-1-yl)-acetic acid
• SureCN569181
• (3-Oxoindan-1-yl)acetic acid
• (±)-3-Indanone-1-acetic acid
• 1-Oxoindan-3-acetic acid
• 1H-Indene-1-acetic acid, 2,3-dihydro-3-oxo-
• 3-10-00-03168 (Beilstein Handbook Reference)
• NS-01758
• 2-(3-OXO-2,3-DIHYDRO-1H-INDEN-1-YL)ACETICACID
• Z1255486798
• 25173-12-0
• AKOS016344481
• MFCD00094669
• 3-oxo-indan-1-acetic acid
• DTXSID30948027
• SCHEMBL569181
• EN300-195813
• BB 0261453
• CS-0214813
• FT-0718433
• (3-OXO-1,2-DIHYDROINDEN-1-YL)ACETIC ACID
• DA-07685

• MDL： MFCD00094669
• Inchi： 1S/C11H10O3/c12-10-5-7(6-11(13)14)8-3-1-2-4-9(8)10/h1-4,7H,5-6H2,(H,13,14)
• InChI Key： SOHVBHRLBOMHIS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CC(=O)O)C1

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 1

Experimental Properties

• Density: 1.291±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 155 ºC
• Boiling Point: 380.5°Cat760mmHg
• Flash Point: 198.1°C
• Refractive Index: 1.586
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 2-(3-Oxo-2,3-dihydro-1H-inden-1-yl)acetic acid

Introduction to 2-(3-Oxo-2,3-dihydro-1H-inden-1-yl)acetic acid (CAS No. 25173-12-0)

2-(3-Oxo-2,3-dihydro-1H-inden-1-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 25173-12-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a fused heterocyclic system with an acetic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The indene core, characterized by a benzene ring fused with a cyclopentene ring, provides a unique scaffold that is amenable to various chemical modifications, making it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of 2-(3-Oxo-2,3-dihydro-1H-inden-1-yl)acetic acid incorporates an α-keto acid functional group, which is known to participate in diverse biochemical transformations. This feature positions the compound as a versatile building block for synthesizing more intricate molecules. In recent years, there has been growing interest in exploring the pharmacological properties of indene derivatives, particularly those that exhibit modulatory effects on metabolic pathways and enzyme systems.

One of the most compelling aspects of this compound is its potential application in the field of drug discovery. The indene scaffold is structurally related to several known bioactive molecules, including some that have demonstrated efficacy in preclinical studies. For instance, derivatives of indene have been investigated for their roles in inhibiting enzymes such as cytochrome P450 monooxygenases, which are critical in drug metabolism. The acetic acid side chain further enhances the compound's utility by providing a site for further functionalization, enabling the synthesis of analogs with tailored pharmacokinetic profiles.

Recent advancements in computational chemistry have facilitated the design of novel 2-(3-Oxo-2,3-dihydro-1H-inden-1-yl)acetic acid derivatives with enhanced binding affinity to target proteins. Molecular docking studies have revealed that modifications at the 3-oxo position can significantly influence the compound's interaction with biological receptors. This has opened up new avenues for developing drugs that exhibit improved selectivity and reduced side effects. Furthermore, the use of high-throughput screening techniques has allowed researchers to rapidly evaluate large libraries of indene-based compounds, accelerating the discovery process.

The synthesis of 2-(3-Oxo-2,3-dihydro-1H-inden-1-yl)acetic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the indene core, followed by functional group transformations to introduce the acetic acid moiety. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and energy consumption. These improvements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

In addition to its pharmaceutical applications, 2-(3-Oxo-2,3-dihydro-1H-inden-1-yl)acetic acid has shown promise in material science research. The unique electronic properties of the indene ring make it a candidate for developing organic semiconductors and optoelectronic materials. Researchers are exploring its potential use in creating light-emitting diodes (LEDs) and organic photovoltaic cells, where such compounds can contribute to more efficient energy conversion technologies.

The biological activity of 2-(3-Oxo-2,3-dihydro-1H-inden-1-yl)acetic acid has been further elucidated through structural biology studies. High-resolution crystal structures of proteins complexed with indene derivatives have provided insights into their mechanism of action at the molecular level. These findings have informed the design of next-generation compounds that are optimized for better bioavailability and therapeutic efficacy. The integration of structural biology with computational modeling has become indispensable in modern drug discovery pipelines.

Future research directions for 2-(3-Oxo-2,3-dihydro-1H-inden-1-yl)acetic acid include exploring its role in modulating inflammatory pathways and neurodegenerative diseases. Preliminary studies suggest that certain derivatives may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Similarly, their interaction with amyloid-beta plaques has raised hopes for potential applications in treating Alzheimer's disease. These investigations underscore the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in unlocking the therapeutic potential of complex organic molecules.

The regulatory landscape for compounds like 2-(3-Oxo-2,3-dihydro-1H-inden-1-yl)acetic acid is evolving to accommodate innovative drug development strategies. Regulatory agencies are increasingly recognizing the value of computational toxicology and biomarker analysis in assessing drug safety and efficacy. This shift towards data-driven decision-making has streamlined regulatory processes while maintaining rigorous standards for patient safety.

In conclusion,2-(3-Oxo-2,3-dihydro-1H-inden-1-yI)acetic acid (CAS No. 25173 - 12 - 0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics and advanced materials. Its unique chemical properties and biological relevance make it a cornerstone compound in contemporary research efforts across multiple scientific disciplines.